Cas no 5235-22-3 (Alaninamide,N-carboxy-D-tryptophyl-D-methionyl-D-aspartylphenyl-, N-tert-butyl ester, D-(7CI,8CI))

5235-22-3 structure
Product name:Alaninamide,N-carboxy-D-tryptophyl-D-methionyl-D-aspartylphenyl-, N-tert-butyl ester, D-(7CI,8CI)
Alaninamide,N-carboxy-D-tryptophyl-D-methionyl-D-aspartylphenyl-, N-tert-butyl ester, D-(7CI,8CI) Chemical and Physical Properties
Names and Identifiers
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- Alaninamide,N-carboxy-D-tryptophyl-D-methionyl-D-aspartylphenyl-, N-tert-butyl ester, D-(7CI,8CI)
- (6,9-dihydroxy-6,10-dimethyl-3-methylidene-2-oxo-4,5,7,8,9,11a-hexahydro-3aH-cyclodeca[b]furan-4-yl) 2-methylbut-2-enoate
- DTXSID60966734
- 6,9-Dihydroxy-6,10-dimethyl-3-methylidene-2-oxo-2,3,3a,4,5,6,7,8,9,11a-decahydrocyclodeca[b]furan-4-yl 2-methylbut-2-enoate
- 5235-22-3
-
- Inchi: InChI=1S/C20H28O6/c1-6-11(2)18(22)26-16-10-20(5,24)8-7-14(21)12(3)9-15-17(16)13(4)19(23)25-15/h6,9,14-17,21,24H,4,7-8,10H2,1-3,5H3
- InChI Key: ATUPZONNYSDDBY-UHFFFAOYSA-N
- SMILES: CC=C(C)C(=O)OC1CC(CCC(C(=CC2C1C(=C)C(=O)O2)C)O)(C)O
Computed Properties
- Exact Mass: 364.18864
- Monoisotopic Mass: 364.189
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 661
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- Topological Polar Surface Area: 93.1Ų
- XLogP3: 1.9
Experimental Properties
- Density: 1.305±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 548.5°Cat760mmHg
- Flash Point: 190.2°C
- Refractive Index: 1.543
- Solubility: Insuluble (3.8E-3 g/L) (25 ºC),
- PSA: 93.06
Alaninamide,N-carboxy-D-tryptophyl-D-methionyl-D-aspartylphenyl-, N-tert-butyl ester, D-(7CI,8CI) Related Literature
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Seann P. Mulcahy,Christina M. Woo,Weidong Ding,George A. Ellestad,Seth B. Herzon Chem. Sci., 2012,3, 1070-1074
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Anjeeta Rani,Pannuru Venkatesu Phys. Chem. Chem. Phys., 2018,20, 20315-20333
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Bin Zhao,Feng Chen,Qiwei Huang,Jinlong Zhang Chem. Commun., 2009, 5115-5117
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Ture R. Munter,Thomas Bligaard,Claus H. Christensen,Jens K. Nørskov Phys. Chem. Chem. Phys., 2008,10, 5202-5206
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Volker Strauss,Huize Wang,Simon Delacroix,Marc Ledendecker,Pablo Wessig Chem. Sci., 2020,11, 8256-8266
5235-22-3 (Alaninamide,N-carboxy-D-tryptophyl-D-methionyl-D-aspartylphenyl-, N-tert-butyl ester, D-(7CI,8CI)) Related Products
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